4-ethyl-N-(1-phenylethyl)benzenesulfonamide

• IUPAC Name: 4-ethyl-N-(1-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-3-14-9-11-16(12-10-14)20(18,19)17-13(2)15-7-5-4-6-8-15/h4-13,17H,3H2,1-2H3
• InChI Key: XFVIVGHXTDEZEP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC(C)C2=CC=CC=C2
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

4-ethyl-N-(1-phenylethyl)benzenesulfonamide is an organic compound with the molecular formula C16H19NO2S. It is a member of the benzenesulfonamide family, which is known for its diverse applications in medicinal chemistry and industrial processes. This compound is characterized by the presence of an ethyl group and a phenylethyl group attached to the benzenesulfonamide core.

Preparation Methods

The synthesis of 4-ethyl-N-(1-phenylethyl)benzenesulfonamide typically involves the reaction of 4-ethylbenzenesulfonyl chloride with 1-phenylethylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the process. The reaction conditions usually include a solvent like dichloromethane and a temperature range of 0-5°C to control the exothermic nature of the reaction .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as recrystallization and chromatography are often employed to purify the final product .

Chemical Reactions Analysis

4-ethyl-N-(1-phenylethyl)benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of sulfonic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of corresponding amines.

Substitution: Nucleophilic substitution reactions are common, where the sulfonamide group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-ethyl-N-(1-phenylethyl)benzenesulfonamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: In medicinal chemistry, it is explored for its potential therapeutic effects, particularly in the treatment of diseases where enzyme inhibition is beneficial.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 4-ethyl-N-(1-phenylethyl)benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes. It acts as an inhibitor by binding to the active site of the enzyme, thereby preventing the enzyme from catalyzing its substrate. This inhibition can lead to various biological effects, depending on the enzyme targeted. For example, inhibition of carbonic anhydrase enzymes can result in anticancer and antimicrobial activities .

Comparison with Similar Compounds

4-ethyl-N-(1-phenylethyl)benzenesulfonamide can be compared with other benzenesulfonamide derivatives, such as:

4-methyl-N-(1-phenylethyl)benzenesulfonamide: Similar in structure but with a methyl group instead of an ethyl group.

N-ethylbenzenesulfonamide: Lacks the phenylethyl group, which can result in different chemical and biological properties.

The uniqueness of 4-ethyl-N-(1-phenylethyl)benzenesulfonamide lies in its specific substitution pattern, which imparts distinct chemical reactivity and potential biological activities compared to its analogs.